Cas no 1033202-20-8 (3-Ethoxy-2-fluorobenzonitrile)

3-Ethoxy-2-fluorobenzonitrile structure

Product Name:3-Ethoxy-2-fluorobenzonitrile

CAS No:1033202-20-8

Molecular Formula:C₉H₈NOF

Molecular Weight:165.16432

MDL:MFCD10699689

CID:857908

PubChem ID:46738784

3-Ethoxy-2-fluorobenzonitrile Properties

Names and Identifiers

- 3-Ethoxy-2-fluorobenzonitrile
- ACMC-20986e
- AG-D-13945
- AK-96084
- ANW-14868
- CTK4A1971
- SureCN1579020
- +Expand
- MDL： MFCD10699689
- InChIKey： NRUNOKNBZYDSTD-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H8FNO/c1-2-12-8-5-3-4-7(6-11)9(8)10/h3-5H,2H2,1H3
- SMILES： CCOC1=CC=CC(=C1F)C#N

Computed Properties

Exact Mass: 165.05900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 165.058992041g/mol
Heavy Atom Count: 12
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 33Å²

Experimental Properties

LogP: 2.09608
PSA: 33.02000
Boiling Point: 244.3±25.0 ºC (760 Torr),
Flash Point: 101.5±23.2 ºC,
Solubility: Almost insoluble (0.078 g/l) (25 º C),
Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),

3-Ethoxy-2-fluorobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE10411-1g	3-Ethoxy-2-fluorobenzonitrile	1033202-20-8	98%	1g	$142.00	2024-04-20
abcr	AB272892-1 g	3-Ethoxy-2-fluorobenzonitrile; 98%	1033202-20-8		1g	€246.00	2023-04-26
Ambeed	A613528-10g	3-Ethoxy-2-fluorobenzonitrile	1033202-20-8	98%	10g	$871.0
Apollo Scientific	PC902939-1g	3-Ethoxy-2-fluorobenzonitrile	1033202-20-8	98%	1g	£150.00	2023-09-01
Fluorochem	217415-1g	3-Ethoxy-2-fluorobenzonitrile	1033202-20-8	95%	1g	￡150.00	2022-02-28
TRC	E892108-100mg	3-Ethoxy-2-fluorobenzonitrile	1033202-20-8		100mg	$64.00	2023-05-18

3-Ethoxy-2-fluorobenzonitrile Related Literature

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10. The effects of dietary selenomethionine on tissue-specific accumulation and toxicity of dietary arsenite in rainbow trout (Oncorhynchus mykiss) during chronic exposure†

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1033202-20-8 (3-Ethoxy-2-fluorobenzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1033202-20-8)3-Ethoxy-2-fluorobenzonitrile

Purity:99%

Quantity:10g

Price($):784.0